Cas no 105330-15-2 (3-(3,4-dibromophenyl)prop-2-enal)

• Product Name: 3-(3,4-dibromophenyl)prop-2-enal
• CAS No: 105330-15-2
• MF: C₉H₆Br₂O
• MW: 289.951341152191
• CID: 1152412
• PubChem ID: 108401601
• Update Time: 2025-04-20

3-(3,4-dibromophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(3,4-dibromophenyl)-
• 3-(3,4-dibromophenyl)prop-2-enal
• 105330-15-2
• DTXSID10761736

• Inchi： 1S/C9H6Br2O/c10-8-4-3-7(2-1-5-12)6-9(8)11/h1-6H
• InChI Key： UHAHTLVXBZYBBS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C=CC=O)=C1)Br

Computed Properties

• Exact Mass: 287.87848
• Monoisotopic Mass: 287.87854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.42370